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Compound of Interest

Compound Name:
Fluorescent Red Mega 485 NHS-

ester

Cat. No.: B1443689 Get Quote

Essential Safety and Handling Guide for
Fluorescent Red Mega 485 NHS-ester
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of Fluorescent Red Mega 485 NHS-ester. Adherence to these guidelines is essential

for ensuring personnel safety and minimizing environmental impact in research and drug

development settings.

Hazard Identification and Safety Precautions
Fluorescent Red Mega 485 NHS-ester is an amine-reactive fluorescent label. The primary

hazards associated with this compound are related to its reactive nature and potential for eye

damage.

Signal Word: Danger

Hazard Pictogram:

GHS05: Corrosion

Hazard Statements:

H318: Causes serious eye damage.[1]
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H315: Causes skin irritation.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P280: Wear protective gloves/ eye protection/ face protection.[1]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a

POISON CENTER/ doctor.[1]

P332 + P313: If skin irritation occurs: Get medical advice/ attention.[1]

P362: Take off contaminated clothing and wash before reuse.[1]

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE is the primary defense against exposure. The

following table summarizes the required PPE for handling Fluorescent Red Mega 485 NHS-
ester.
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PPE Category Item Specifications and Usage

Eye and Face Protection Safety Goggles

Must be ANSI Z87.1 compliant

and provide a complete seal

around the eyes to protect

against dust particles and

splashes.[2]

Face Shield

To be worn in conjunction with

safety goggles, especially

when handling larger

quantities or when there is a

significant risk of splashing or

dust generation.[2]

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Nitrile provides

good chemical resistance.

Regularly inspect gloves for

any signs of degradation or

punctures.[2]

Respiratory Protection N95 or P100 Respirator

A NIOSH-approved respirator

is recommended when

handling the powdered form of

the dye to prevent inhalation of

airborne particles.[2] A proper

fit test is mandatory before

use.

Protective Clothing Laboratory Coat

A full-length lab coat,

preferably with elastic cuffs,

should be worn to protect

against skin contact.

Closed-toe Shoes

Required at all times in the

laboratory to protect feet from

spills.[2]
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Handling and Storage Protocols
Storage:

Store at -20°C in a dry environment.[3]

Keep the container tightly sealed to prevent moisture contamination, which can lead to

hydrolysis of the NHS-ester.[4][5][6]

Before opening, allow the vial to equilibrate to room temperature to prevent condensation.[4]

[5]

For frequent use, consider aliquoting the stock solution to minimize freeze-thaw cycles and

moisture exposure.[4]

Handling (Weighing and Dissolving): NHS-esters are sensitive to moisture and should be

handled in a controlled environment.

Area Preparation: Designate a specific work area, preferably within a chemical fume hood or

a glove box, to minimize air exposure. Cover the work surface with disposable bench paper.

[2]

Equilibration: Allow the vial of Fluorescent Red Mega 485 NHS-ester to warm to room

temperature before opening.[4][5]

PPE: Don all required PPE as specified in the table above.

Weighing: Carefully transfer the desired amount of the powdered dye to a weigh boat using a

clean spatula.

Dissolution: Dissolve the NHS-ester in an anhydrous solvent such as Dimethylformamide

(DMF) or Dimethyl sulfoxide (DMSO) immediately before use.[7][8] Ensure the solvent is of

high quality and free of amines.[7]

Disposal Plan
All waste generated from the use of Fluorescent Red Mega 485 NHS-ester should be treated

as chemical waste.
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Waste Type Disposal Procedure

Unused or Expired Solid Product

* Do not dispose of in regular trash.[9] * Collect

the original vial in a designated hazardous

chemical waste container.[9] * Label the

container clearly with "Hazardous Waste" and

the chemical name.[9]

Aqueous Solutions from Labeling Reactions

* Quench the reactive NHS-ester by ensuring

the pH is between 7 and 8.5 and allowing it to

stand for several hours to facilitate hydrolysis.[9]

* Collect the quenched solution in a designated

aqueous hazardous waste container.[9] * Do not

dispose of down the drain without explicit

permission from your institution's Environmental

Health and Safety (EHS) department.[9]

Contaminated Labware (pipette tips, tubes,

gloves, etc.)

* Collect all solid materials that have come into

contact with the dye in a designated solid

hazardous waste container.[9]

Experimental Workflow
The following diagram illustrates a safe and effective workflow for handling and using

Fluorescent Red Mega 485 NHS-ester for bioconjugation.
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Caption: Workflow for Safe Handling of Fluorescent Red Mega 485 NHS-ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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